Cas no 142382-28-3 (1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone)

• Product Name: 1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone
• CAS No: 142382-28-3
• MF: C₁₉H₂₀O₈
• MW: 376.357306480408
• CID: 190438
• PubChem ID: 5316623
• Update Time: 2025-04-19

1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-[methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]bis-
• Didemethylpseudoaspidin AA
• 3,3'-Diacetyl-4,4'-dimethoxy-2,2',6,6'-tetrahydroxydiphenylmethane
• 1,1'-[Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene)]diethanone
• 3,3'-Diacetyl-4,4'-dimethoxy-2,2',6,6'-tetrahydroxy diphenyl methane
• 142382-28-3
• 1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)methyl]-2,4-dihydroxy-6-methoxyphenyl]ethanone
• 1,1'-(Methylenebis(2,4-dihydroxy-6-methoxy-3,1-phenylene))bis(ethan-1-one)
• FS-8049
• AKOS040735852
• 1-{3-[(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)methyl]-2,4-dihydroxy-6-methoxyphenyl}ethanone

• Inchi： 1S/C19H20O8/c1-8(20)16-14(26-3)6-12(22)10(18(16)24)5-11-13(23)7-15(27-4)17(9(2)21)19(11)25/h6-7,22-25H,5H2,1-4H3
• InChI Key： SLIVGKVXFMMUFR-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=C(C=C(C=1CC1C(=CC(=C(C(C)=O)C=1O)OC)O)O)OC

Computed Properties

• Exact Mass: 376.1158
• Monoisotopic Mass: 376.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Melting Point: 232–233°C
• PSA: 133.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes